Cas no 58347-47-0 (3-bromo-7-chloro-5-methylpyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-7-chloro-5-methylpyrazolo1,5-apyrimidine
• CAS No: 58347-47-0
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• MDL: MFCD19313048
• CID: 342409
• PubChem ID: 12281649
• Update Time: 2025-05-24

3-bromo-7-chloro-5-methylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-chloro-5-methyl-
• 3-bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
• 3-bromo-7-chloro-5-methylpyrazolo1,5-apyrimidine
• DTXSID10484054
• 58347-47-0
• SCHEMBL12953199
• EN300-3180946
• Z1269175024

• MDL： MFCD19313048
• Inchi： 1S/C7H5BrClN3/c1-4-2-6(9)12-7(11-4)5(8)3-10-12/h2-3H,1H3
• InChI Key： UWDQBDDYGGYXPJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C(=CC(C)=NC2=1)Cl

Computed Properties

• Exact Mass: 244.93565
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-bromo-7-chloro-5-methylpyrazolo1,5-apyrimidine

Introduction to 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] (CAS No. 58347-47-0)

3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine], identified by its Chemical Abstracts Service number CAS No. 58347-47-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-apyrimidine] scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine], particularly the presence of bromine and chlorine substituents, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The bromine and chlorine atoms in the molecule introduce electrophilic centers, which are highly reactive and can be utilized in various cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. These transformations are pivotal in constructing carbon-carbon bonds, enabling the development of novel drug candidates with enhanced binding affinity and selectivity. The methyl group at the 5-position further modulates the electronic properties of the ring system, influencing its reactivity and biological interactions.

Recent advancements in medicinal chemistry have highlighted the significance of pyrazolo[1,5-apyrimidine] derivatives in drug discovery. These compounds have been extensively studied for their potential roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, derivatives of this scaffold have shown promising activity against Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The structural versatility of 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] allows for modifications that can fine-tune its pharmacological profile, making it a versatile building block for medicinal chemists.

In addition to its role as a synthetic intermediate, 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] has been explored in the development of small-molecule inhibitors targeting oncogenic pathways. The pyrazolo[1,5-apyrimidine] core is a common motif in inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases, which are frequently overexpressed in cancer cells. The presence of halogen atoms enhances the compound's ability to interact with the active sites of these enzymes, leading to potent inhibition of their activity. This has opened up new avenues for the development of next-generation anticancer agents.

The synthesis of 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] typically involves multi-step organic transformations starting from readily available precursors. The introduction of the bromine and chlorine substituents can be achieved through halogenation reactions under controlled conditions. For example, nucleophilic aromatic substitution (SNAr) reactions can be employed to replace hydrogen atoms with bromine or chlorine at specific positions on the pyrazolo[1,5-apyrimidine] ring. The methyl group can be introduced via alkylation reactions or through metal-catalyzed coupling reactions.

One of the key challenges in working with 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] is optimizing reaction conditions to achieve high yields while minimizing side products. This often requires careful selection of catalysts, solvents, and reaction temperatures. Recent studies have demonstrated that transition metal catalysts such as palladium and copper can significantly improve the efficiency of cross-coupling reactions involving this compound. These catalysts facilitate the formation of new carbon-carbon bonds under mild conditions, reducing unwanted byproducts and enhancing overall reaction yields.

The biological activity of 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] has been evaluated in various preclinical models. Initial studies have shown that this compound exhibits inhibitory activity against several kinases relevant to cancer progression. For example, it has demonstrated potent inhibition of JAK2 and FLT3 kinases, which are involved in hematological malignancies. Additionally, it has shown promise as an inhibitor of CDK4/6, which plays a crucial role in cell cycle regulation and is a target for anticancer therapies.

The development of structure-based drug design strategies has further enhanced the understanding of how modifications to 3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] can influence its biological activity. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how different substituents interact with target proteins. These studies have provided valuable insights into optimizing the compound's binding affinity and selectivity.

In conclusion,3-bromo-7-chloro-5-methylpyrazolo[1,5-apyrimidine] (CAS No. 58347-47-0) is a versatile intermediate with significant potential in pharmaceutical research. Its structural features make it an excellent candidate for synthesizing novel drug candidates targeting various diseases including cancer and inflammatory disorders. The ongoing research into this compound underscores its importance as a building block in medicinal chemistry and highlights its role in advancing therapeutic strategies.